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6-Aminoindolin-2-one, also known as 6-aminooxindole, is an organic compound with the molecular

formula C8H8N2O and a molecular weight of 148.16 g/mol [1] [2]. It serves as a versatile synthon and key

intermediate in medicinal chemistry. Recent research highlights a broader interest in indolin-2-one

derivatives, which demonstrate promising anti-inflammatory activities by targeting the GSK3β/NLRP3

pathway [3].

Table 1: Estimated Physicochemical Properties of 6-Aminoindolin-2-one [2]

Property Estimated Value Source / Model

Melting Point 137.96 °C EPI Suite

Boiling Point 302.31 °C, 361.8 °C EPA T.E.S.T., EPI Suite

Density 1.23 g/cm³ EPA T.E.S.T.

Water Solubility 2629.32 mg/L, 9396.5 mg/L EPA T.E.S.T., EPI Suite

Flash Point 166.53 °C EPA T.E.S.T.
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The following procedure is adapted from a 2005 patent (US2005/256125 A1) for the synthesis of 6-

aminoindolones from 2,4-dinitrophenylacetic acid [1].

Objective

To synthesize 6-Aminoindolin-2-one from 2,4-dinitrophenylacetic acid via a one-pot hydrogenation and

cyclization sequence.

Materials

Starting Material: 2,4-Dinitrophenylacetic acid (10 g, 44 mmol)
Solvent: Ethanol (200 mL)

Catalyst: 10% Palladium on Carbon (Pd/C, 400 mg)
Additive: p-Toluenesulfonic acid (p-TsOH, 150 mg)

Equipment: Hydrogenation apparatus (capable of maintaining 45 psi H₂), round bottom flask, heating
mantle, diatomaceous earth

Step-by-Step Procedure

Dissolution: Charge a hydrogenation vessel with 2,4-dinitrophenylacetic acid (10 g, 44 mmol) and
ethanol (200 mL). Purge the system with nitrogen to create an inert atmosphere.

Catalyst Addition: Add the 10% Pd/C catalyst (400 mg) to the solution.
Hydrogenation: Subject the mixture to hydrogenation at 45 psi hydrogen pressure for 2 hours.

Monitor for reaction completion.
Cyclization: a. Transfer the reaction mixture to a round bottom flask. b. Add p-toluenesulfonic acid

(150 mg). c. Heat the mixture under reflux overnight.
Work-up: a. Filter the warm reaction mixture through a pad of diatomaceous earth to remove the

catalyst. b. Concentrate the filtrate under reduced pressure using a rotary evaporator.
Isolation: The product precipitates from the concentrated solution as brown crystals. Collect the solid

by filtration and wash with a small amount of cold ethanol.

Analysis and Characterization

Yield: 4.68 g (72% yield) [1].
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¹H NMR (DMSO-d6, 400 MHz): δ 3.20 (s, 2H), 4.97 (br s, 2H), 6.07 (m, 2H), 6.76 (d, J = 8.7 Hz, 1H),

10.05 (s, 1H) [1].
HPLC Retention Time: 2.123 min [1].

LRMS (M+): 148.7 [1].

Experimental Workflow Visualization

The diagram below outlines the logical sequence of the synthesis and work-up process.
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Purification: The protocol yields a brown crystalline solid. For applications requiring higher purity,

further purification steps such as recrystallization from a suitable solvent (e.g., water, ethanol/water
mixtures) or column chromatography are recommended.

Scale-up Considerations: The reaction has been demonstrated on a 10-gram scale. For larger
scales, ensure efficient stirring during hydrogenation and catalyst filtration. The reaction time for

hydrogenation and cyclization may need optimization upon scaling.
Handling and Storage: The compound contains amino groups and is susceptible to oxidation. It is

advisable to store the product under an inert atmosphere at low temperatures. Standard laboratory
safety practices should be followed, especially when handling the pyrophoric Pd/C catalyst and high-

pressure hydrogenation equipment.

Suggestions for Further Information

The information available from the search is from a 2005 patent. For a more comprehensive and up-to-date

view, I suggest:

Consulting Specialized Databases: Search recent scientific literature (post-2020) using platforms
like SciFinder, Reaxys, or PubMed for "6-Aminoindolin-2-one synthesis" or "6-aminooxindole

preparation".
Exploring Alternative Routes: Investigate other synthetic pathways, such as the reduction of 6-

nitroisatin or 6-nitrooxindole, or transition-metal-catalyzed coupling reactions for constructing the
indolinone core.

Supplier Documentation: Check the product pages of chemical suppliers like Accela ChemBio or
Alchem Pharmtech, who list this compound, for analytical data or suggested protocols [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Profile of 6-Aminoindolin-2-one]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b667192#synthesis-of-6-

aminoindolin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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